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Compound of Interest

Compound Name: AC-ALA-ALA-ALA-ALA-OH
CAS No.: 15483-58-6
Cat. No.: B100728

Get Quote

\ J

Role in Elastase Kinetics & Structural Biology[1]

Executive Summary

Ac-Ala-Ala-Ala-Ala-OH (N-Acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanine) is a synthetic
tetrapeptide used primarily as a mechanistic probe for Human Neutrophil Elastase (HNE) and
as a model system for studying

-sheet aggregation in amyloidogenic sequences.[1] Unlike its chromogenic cousins (e.g., Ac-
Ala-Ala-Ala-Ala-pNA), this free acid form requires advanced detection methods (LC-MS or
HPLC-UV) but offers a native-like substrate profile free from steric interference caused by bulky
reporter groups.[1]

This guide provides a rigorous technical breakdown of its physicochemical properties,
synthesis via SPPS, and validated protocols for its use in enzymatic assays.[1]

Part 1: Physicochemical Profile
Structural Identity

The molecule consists of four L-alanine residues capped at the N-terminus with an acetyl group
and terminating in a free carboxylic acid.[1] This "capping" mimics the internal polypeptide
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chain environment, removing the charge from the N-terminus and stabilizing the secondary
structure.[1]

Property Specification

Sequence Ac-Ala-Ala-Ala-Ala-OH

Formula

Molecular Weight 344.36 g/mol

Isoelectric Paoint (pl) ~3.1 (Dominated by C-terminal carboxyl)

Solubility Water-soluble (>1 mg/mL); prone to aggregation
at >10 mM.[1]

Appearance White lyophilized powder.[1]

Solubility & Aggregation Warning

Senior Scientist Note: While tetra-alanine is generally soluble in aqueous buffers, it sits on the
"amyloid precipice."[1] Poly-alanine stretches (

) form insoluble
-sheets.[1] Ac-Ala-Ala-Ala-Ala-OH can form soluble oligomers that affect kinetic data.[1]

o Recommendation: Prepare stock solutions (10-20 mM) in HFP (1,1,1,3,3,3-Hexafluoro-2-
propanol) or TFE (Trifluoroethanol) to disrupt secondary structure, then dilute >100-fold into
the assay buffer.[1]

Part 2: Enzymatic Interaction (Human Neutrophil
Elastase)[1]
Mechanism of Action

Human Neutrophil Elastase (HNE) is a serine protease with a specificity pocket (

) that prefers small, hydrophobic side chains like Valine or Alanine.[1][2] Ac-Ala-Ala-Ala-Ala-
OH binds to the active site, where the catalytic triad (His-57, Asp-102, Ser-195) executes a
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nucleophilic attack.[1]

e Binding Mode: The peptide likely spans the
to
subsites.

o Cleavage Site: Primary cleavage occurs between

) and
(
), releasing Acetyl-Tri-Alanine and free Alanine.[1] Secondary cleavage can occur between

and

Visualization: Catalytic Pathway

The following diagram illustrates the HNE-mediated hydrolysis workflow.

. Product 1:
< Deacylation (k3) Hydrolysis Ac-Ala-Ala-Ala-OH

Binding (k1) Acylation (k2) Acyl-Enzyme
Release P2 Intermediate Leaving Group

Ac-AAAA-OH Michaelis Complex [~ 7T Product 2:
(Substrate) [E-S] L-Alanine

Click to download full resolution via product page

Caption: Kinetic pathway of HNE cleavage. Note the release of the C-terminal Alanine as the
first leaving group during acylation.[1]

Part 3: Synthesis Protocol (SPPS)
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Methodology: Fmoc Solid Phase Peptide Synthesis (SPPS).[1][3] Rationale: The C-terminal
acid requires a Wang Resin.[1][4] The N-terminal acetylation is a distinct "capping” step post-
coupling.[1][5]

Materials
e Resin: Fmoc-Ala-Wang Resin (Loading: 0.5-0.7 mmol/g).[1]
e Amino Acid: Fmoc-Ala-OH.[1]
e Coupling Reagents: HBTU/DIEA or DIC/Oxyma.[1]
» N-Cap Reagent: Acetic Anhydride (
) / Pyridine.[1]
Step-by-Step Workflow
o Swelling: Swell resin in DMF for 30 mins.
o Deprotection (Iterative): Treat with 20% Piperidine in DMF (

min). Wash with DMF (

).[1]

o Coupling (lterative):

[¢]

Dissolve Fmoc-Ala-OH (4 eq), HBTU (3.9 eq) in DMF.

o

Add DIEA (8 eq).[1] Activate for 2 min.

o

Add to resin.[3][4][5] Shake for 45 min.

o

QC Check: Kaiser Test (Blue = Incomplete, Colorless = Complete).[1]

» Repeat: Cycle steps 2-3 until sequence is
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e N-Terminal Acetylation (Critical):

o

Do not perform final Fmoc deprotection if the last residue was Fmoc-Ala.[1] (Walit,
structure is Ac-Ala... so we must deprotect the final Fmoc first).

o

Corrected Step: Deprotect the final N-terminal Fmoc.

[¢]

Add solution of Acetic Anhydride (10 eq) and Pyridine (10 eq) in DMF. Shake for 30 min.

[¢]

Result:

1]
o Cleavage:

o Reagent: 95% TFA/2.5% TIS / 2.5%

[1]

o Time: 2 hours.

o Precipitate in cold diethyl ether.

Part 4: Analytical Protocol (LC-MS Assay)

Since Ac-Ala-Ala-Ala-Ala-OH is non-chromogenic, standard plate-reader assays (405 nm) will
fail.[1] You must use Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the
appearance of the cleavage product (

, MW ~273.3).

Chromatographic Conditions
e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 1.8 um).[1]

e Mobile Phase A:

+ 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
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o Gradient: 0% B to 30% B over 10 minutes. (Note: These are very polar peptides; keep
organic low to retain them).[1]

Assay Procedure

e Incubation: Mix 100 uM Ac-AAAA-OH with 10 nM HNE in HEPES buffer (pH 7.5).
e Quenching: At time points (
min), remove 50 pL aliquot and add 50 pL 1% Formic Acid (stops enzyme).

e Injection: Inject 10 pL onto LC-MS.
o Detection: Monitor SIM (Selected lon Monitoring) channels:
o Substrate (M+H): m/z 345.4

o Product (Ac-AAA-OH, M+H): m/z 274.3[1]

Analytical Workflow Diagram
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Caption: LC-MS workflow for non-chromogenic elastase kinetics. Separation of the tetra-
peptide from the tri-peptide product is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b100728?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

